An apparent similarity between the mass spectral and thermal reactions of trans-pentafluorocinnamic acid. Synthesis of 5,6,7,8-tetrafluorocoumarin

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000894

Abstract

The pyrolysis of trans-pentafluorocinnamic acid at 400째 or the photolysis of sodium pentafluorocinnamate at 100째 afford 5,6,7,8-tetrafluorocoumarin.

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